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molecular formula C12H16OS B8738741 [3-(Cyclopentylsulfanyl)phenyl]methanol CAS No. 503070-75-5

[3-(Cyclopentylsulfanyl)phenyl]methanol

Cat. No. B8738741
CAS RN: 503070-75-5
M. Wt: 208.32 g/mol
InChI Key: JYFRPQLZQUQNKT-UHFFFAOYSA-N
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Patent
US08198483B2

Procedure details

A solution of tetrabutylammonium fluoride in THF (1 M, 6 ml) was added to a solution of tert-butyl{[3-(cyclopentylthio)benzyl]oxy}dimethylsilane (1.09 g) in dry THF (10 ml). The solution was stirred for 18 h under nitrogen and the solvent was evaporated in vacuo. The residue was partitioned between dichloromethane and water. The organic phase was separated and washed with water. The organic phase was separated and the solvent evaporated in vacuo. The residue was purified on a 10 g silica SPE cartridge, eluting with a stepped gradient of 10% to 100% dichloromethane-cyclohexane to give the title compound (0.65 g). LCMS RT=3.3 min
Name
tetrabutylammonium fluoride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
tert-butyl{[3-(cyclopentylthio)benzyl]oxy}dimethylsilane
Quantity
1.09 g
Type
reactant
Reaction Step One
Name
THF
Quantity
6 mL
Type
solvent
Reaction Step One
Name
THF
Quantity
10 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[F-].C([N+](CCCC)(CCCC)CCCC)CCC.C([Si]([O:26][CH2:27][C:28]1[CH:33]=[CH:32][CH:31]=[C:30]([S:34][CH:35]2[CH2:39][CH2:38][CH2:37][CH2:36]2)[CH:29]=1)(C)C)(C)(C)C>C1COCC1>[CH:35]1([S:34][C:30]2[CH:29]=[C:28]([CH2:27][OH:26])[CH:33]=[CH:32][CH:31]=2)[CH2:39][CH2:38][CH2:37][CH2:36]1 |f:0.1|

Inputs

Step One
Name
tetrabutylammonium fluoride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[F-].C(CCC)[N+](CCCC)(CCCC)CCCC
Name
tert-butyl{[3-(cyclopentylthio)benzyl]oxy}dimethylsilane
Quantity
1.09 g
Type
reactant
Smiles
C(C)(C)(C)[Si](C)(C)OCC1=CC(=CC=C1)SC1CCCC1
Name
THF
Quantity
6 mL
Type
solvent
Smiles
C1CCOC1
Name
THF
Quantity
10 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Stirring
Type
CUSTOM
Details
The solution was stirred for 18 h under nitrogen
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the solvent was evaporated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was partitioned between dichloromethane and water
CUSTOM
Type
CUSTOM
Details
The organic phase was separated
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
The organic phase was separated
CUSTOM
Type
CUSTOM
Details
the solvent evaporated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was purified on a 10 g silica SPE cartridge
WASH
Type
WASH
Details
eluting with a stepped gradient of 10% to 100% dichloromethane-cyclohexane

Outcomes

Product
Details
Reaction Time
 18 h
Name
title compound
Type
product
Smiles
C1(CCCC1)SC=1C=C(C=CC1)CO
Measurements
Type Value Analysis
AMOUNT: MASS 0.65 g
YIELD: CALCULATEDPERCENTYIELD 92.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.